![molecular formula C16H10ClF3N2O B5318227 7-chloro-N-[4-(trifluoromethoxy)phenyl]quinolin-4-amine](/img/structure/B5318227.png)
7-chloro-N-[4-(trifluoromethoxy)phenyl]quinolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-chloro-N-[4-(trifluoromethoxy)phenyl]quinolin-4-amine is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as TAK-659 and belongs to the class of compounds known as kinase inhibitors.
Mechanism of Action
TAK-659 inhibits the activity of kinases by binding to their active site and preventing them from phosphorylating their substrates. This leads to the inhibition of downstream signaling pathways, ultimately resulting in the suppression of immune responses and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that TAK-659 can effectively inhibit B-cell receptor signaling and reduce the production of pro-inflammatory cytokines. Additionally, the compound has been shown to induce apoptosis in cancer cells and inhibit their proliferation. TAK-659 has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
TAK-659 has several advantages for lab experiments, including its potent inhibitory activity against multiple kinases, its favorable pharmacokinetic profile, and its ability to induce apoptosis in cancer cells. However, the compound also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of TAK-659. One potential area of research is the development of TAK-659 as a therapeutic agent for the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus. Another potential area of research is the investigation of TAK-659 as a therapeutic agent for the treatment of various types of cancer, including lymphoma and leukemia. Additionally, further studies are needed to determine the safety and efficacy of TAK-659 in humans, and to optimize its pharmacokinetic and pharmacodynamic properties.
Conclusion:
In conclusion, TAK-659 is a promising compound that has been extensively studied in scientific research for its potential as a therapeutic agent. The compound has been shown to inhibit the activity of several kinases, making it a promising candidate for the treatment of various diseases. While TAK-659 has several advantages for lab experiments, further studies are needed to determine its safety and efficacy in humans, and to optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of TAK-659 involves the reaction of 7-chloro-4-aminoquinoline with 4-(trifluoromethoxy)aniline in the presence of a palladium catalyst. The reaction is carried out under mild conditions and yields TAK-659 as a white solid. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
TAK-659 has been extensively studied in scientific research for its potential as a therapeutic agent. The compound has been shown to inhibit the activity of several kinases, including BTK, ITK, and JAK3. This makes it a promising candidate for the treatment of various diseases, including autoimmune disorders, cancer, and inflammatory diseases.
properties
IUPAC Name |
7-chloro-N-[4-(trifluoromethoxy)phenyl]quinolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF3N2O/c17-10-1-6-13-14(7-8-21-15(13)9-10)22-11-2-4-12(5-3-11)23-16(18,19)20/h1-9H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJAURKNHTQRPOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=C3C=CC(=CC3=NC=C2)Cl)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.